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For Immediate Release

This technical guide provides a comprehensive overview of the solubility of sodium gluconate
in various organic solvents. Designed for researchers, scientists, and professionals in drug

development, this document compiles available quantitative data, details experimental

protocols for solubility determination, and presents a visual workflow for these procedures.

Sodium gluconate, the sodium salt of gluconic acid, is a versatile excipient and chelating

agent used in numerous pharmaceutical and industrial applications. Its solubility is a critical

parameter for formulation development, manufacturing processes, and final product

performance. This guide aims to be a foundational resource for understanding and applying the

solubility characteristics of this important compound.

Quantitative Solubility of Sodium Gluconate
The solubility of sodium gluconate is highly dependent on the solvent system and

temperature. While readily soluble in water, its solubility in organic solvents is significantly more

limited. The following tables summarize the available quantitative and qualitative solubility data.

Table 1: Quantitative Solubility of Sodium Gluconate in Various Solvents
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Solvent Temperature (°C)
Solubility ( g/100
mL)

Reference

Water 25 59 [1][2]

Ethanol 25 Sparingly soluble [1]

Methanol - Data not available

Acetone - Data not available

Isopropanol - Data not available

Tetrahydrofuran - Data not available

Dimethylformamide - Data not available

Dimethyl Sulfoxide

(DMSO)
- Insoluble [3]

Diethyl Ether - Slightly soluble [4]

Table 2: Solubility of Sodium Gluconate in Aqueous Ethanol Solutions at Various

Temperatures
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Ethanol
Concentrati
on (g
ethanol/g
water)

10°C (
g/100g
solution)

20°C (
g/100g
solution)

30°C (
g/100g
solution)

40°C (
g/100g
solution)

50°C (
g/100g
solution)

0.0 34.7 37.8 41.2 44.8 48.6

0.1 28.9 31.5 34.3 37.3 40.5

0.2 24.1 26.3 28.7 31.2 33.9

0.3 20.1 22.0 24.0 26.1 28.3

0.5 14.2 15.6 17.0 18.5 20.0

0.8 8.6 9.4 10.3 11.2 12.1

1.2 5.2 5.7 6.2 6.7 7.3

Data adapted from the Journal of Chemical & Engineering Data.

Table 3: Solubility of Sodium Gluconate in Aqueous Methanol Solutions at Various

Temperatures

Methanol
Concentrati
on (g
methanol/g
water)

10°C (
g/100g
solution)

20°C (
g/100g
solution)

30°C (
g/100g
solution)

40°C (
g/100g
solution)

50°C (
g/100g
solution)

0.1 29.8 32.5 35.4 38.5 41.8

0.2 25.4 27.8 30.3 32.9 35.7

0.3 21.8 23.8 25.9 28.2 30.6

0.5 16.2 17.7 19.3 21.0 22.8

0.8 10.6 11.6 12.7 13.8 14.9

1.4 5.8 6.3 6.9 7.5 8.1

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b3419615?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3419615?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data adapted from the Journal of Chemical & Engineering Data.

Experimental Protocols for Solubility Determination
The determination of sodium gluconate solubility is typically achieved through the equilibrium

solubility method, often referred to as the shake-flask method. This approach involves

saturating a solvent with the solute and then quantifying the dissolved solute concentration.

Protocol 1: Equilibrium Solubility Determination via
Shake-Flask Method
1. Materials and Equipment:

Sodium Gluconate (analytical grade)
Selected organic solvent (HPLC grade or equivalent)
Volumetric flasks
Analytical balance
Constant temperature shaker bath or incubator
Syringe filters (e.g., 0.45 µm PTFE)
High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g.,
Refractive Index Detector - RID) or other quantitative analysis instrumentation.

2. Procedure:

Preparation of Saturated Solution:
Add an excess amount of sodium gluconate to a known volume of the organic solvent in a
sealed container (e.g., a screw-cap vial or flask). The excess solid should be clearly visible.
Place the container in a constant temperature shaker bath set to the desired experimental
temperature.
Agitate the mixture for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is
reached. The time to reach equilibrium should be established through preliminary
experiments.
Sample Collection and Preparation:
Once equilibrium is achieved, cease agitation and allow the excess solid to settle.
Carefully withdraw a sample of the supernatant using a syringe.
Immediately filter the sample through a syringe filter to remove any undissolved solids. This
step is critical to prevent overestimation of solubility.
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Accurately dilute the filtered sample with a suitable solvent (usually the same solvent used
for the experiment) to a concentration within the calibrated range of the analytical method.
Quantification:
Analyze the diluted sample using a validated analytical method, such as HPLC-RID, to
determine the concentration of sodium gluconate.
Prepare a calibration curve using standard solutions of sodium gluconate of known
concentrations.
Calculate the concentration of sodium gluconate in the original saturated solution,
accounting for the dilution factor. The solubility is typically expressed in g/100 mL or g/100 g
of the solvent.

Protocol 2: Assay Method for Quantification (Adapted
from USP)
For quantification of sodium gluconate in the saturated solution, a titration method adapted

from the United States Pharmacopeia (USP) can be employed.

1. Materials and Equipment:

Glacial acetic acid
Perchloric acid (0.1 N)
Quinaldine red indicator
Heating plate
Burette
Analytical balance

2. Procedure:

Accurately weigh a known volume of the clear, saturated solution obtained from the shake-
flask method.
Add 75 mL of glacial acetic acid and warm on a hot plate to dissolve.
Cool the solution to room temperature.
Add quinaldine red indicator.
Titrate with 0.1 N perchloric acid to a colorless endpoint.
Each mL of 0.1 N perchloric acid is equivalent to 21.81 mg of C₆H₁₁NaO₇.

Experimental Workflow Visualization
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The following diagram illustrates the logical workflow for determining the solubility of sodium
gluconate in an organic solvent.

Preparation
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Sampling & Preparation

Analysis

Weigh excess
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filtered sample

Analyze sample and
standards (e.g., HPLC)

Prepare calibration
standards

Calculate solubility
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Click to download full resolution via product page

Caption: Workflow for determining sodium gluconate solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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